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1-[10-chloro-6-(4-chlorophenyl)-3-(methylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone 1-[10-chloro-6-(4-chlorophenyl)-3-(methylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone
Brand Name: Vulcanchem
CAS No.:
VCID: VC0934963
InChI: InChI=1S/C19H14Cl2N4O2S/c1-10(26)25-15-8-7-13(21)9-14(15)16-17(22-19(28-2)24-23-16)27-18(25)11-3-5-12(20)6-4-11/h3-9,18H,1-2H3
SMILES: CC(=O)N1C(OC2=C(C3=C1C=CC(=C3)Cl)N=NC(=N2)SC)C4=CC=C(C=C4)Cl
Molecular Formula: C19H14Cl2N4O2S
Molecular Weight: 433.3 g/mol

1-[10-chloro-6-(4-chlorophenyl)-3-(methylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone

CAS No.:

Cat. No.: VC0934963

Molecular Formula: C19H14Cl2N4O2S

Molecular Weight: 433.3 g/mol

* For research use only. Not for human or veterinary use.

1-[10-chloro-6-(4-chlorophenyl)-3-(methylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone -

Specification

Molecular Formula C19H14Cl2N4O2S
Molecular Weight 433.3 g/mol
IUPAC Name 1-[10-chloro-6-(4-chlorophenyl)-3-methylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]ethanone
Standard InChI InChI=1S/C19H14Cl2N4O2S/c1-10(26)25-15-8-7-13(21)9-14(15)16-17(22-19(28-2)24-23-16)27-18(25)11-3-5-12(20)6-4-11/h3-9,18H,1-2H3
Standard InChI Key XWUGSNRVVFKXKK-UHFFFAOYSA-N
SMILES CC(=O)N1C(OC2=C(C3=C1C=CC(=C3)Cl)N=NC(=N2)SC)C4=CC=C(C=C4)Cl
Canonical SMILES CC(=O)N1C(OC2=C(C3=C1C=CC(=C3)Cl)N=NC(=N2)SC)C4=CC=C(C=C4)Cl

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